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Compound of Interest

Compound Name:
Ethyl 1-methyl-2-oxopiperidine-3-

carboxylate

Cat. No.: B2487771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
The piperidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous

approved drugs and clinical candidates. Its conformational flexibility and ability to present

substituents in well-defined spatial orientations make it a privileged structure for targeting a

wide array of biological receptors and enzymes. Within this vast chemical space, Ethyl 1-
methyl-2-oxopiperidine-3-carboxylate emerges as a versatile, yet underexplored, building

block. This guide, intended for the discerning researcher, aims to consolidate the available

technical knowledge on this compound, providing a foundation for its synthesis,

characterization, and potential applications in drug discovery and organic synthesis.

Chemical Identity and Nomenclature
At the heart of our discussion is a molecule with a precise and descriptive IUPAC name: Ethyl
1-methyl-2-oxopiperidine-3-carboxylate.[1][2] This nomenclature systematically deconstructs

the molecule's architecture: a six-membered piperidine ring, functionalized with an ethyl

carboxylate at the 3-position, a ketone at the 2-position (forming a lactam), and a methyl group

on the nitrogen atom at the 1-position.

In various chemical databases and literature, this compound is also referred to by its

synonyms, the most common being N-methyl-3-carbethoxy-2-piperidone.[1][2]
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Table 1: Compound Identification

Identifier Value

IUPAC Name Ethyl 1-methyl-2-oxopiperidine-3-carboxylate

Common Synonym N-methyl-3-carbethoxy-2-piperidone

CAS Number 21576-27-2[1][2]

Molecular Formula C₉H₁₅NO₃[1][2]

Molecular Weight 185.22 g/mol [1][2]

Synthetic Pathways and Mechanistic
Considerations
The synthesis of Ethyl 1-methyl-2-oxopiperidine-3-carboxylate is most logically approached

in a two-stage process: the formation of the core piperidone ring system, followed by N-

alkylation.

Formation of the Piperidone Core: Ethyl 2-
oxopiperidine-3-carboxylate
The precursor, Ethyl 2-oxopiperidine-3-carboxylate, is a critical intermediate. A classical and

effective method for its synthesis involves the condensation of diethyl malonate with

acrylonitrile, followed by a reductive cyclization.[3]

Workflow 1: Synthesis of Ethyl 2-oxopiperidine-3-carboxylate
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Step 1: Michael Addition

Step 2: Reductive Cyclization

Diethyl Malonate

Diethyl 2-cyanoethylmalonate

Base Catalyst (e.g., NaOEt)

Acrylonitrile

Diethyl 2-cyanoethylmalonate

Ethyl 2-oxopiperidine-3-carboxylate

H₂, Raney Cobalt/Nickel

Ethyl 2-oxopiperidine-3-carboxylate

Ethyl 1-methyl-2-oxopiperidine-3-carboxylate

Methyl Iodide (CH₃I) Potassium Carbonate (K₂CO₃)

Solvent (e.g., Acetone)

Ethyl 1-methyl-2-oxopiperidine-3-carboxylate

Lactam Carbonyl

Susceptible to nucleophilic attack/reduction

Ester Carbonyl

Hydrolysis, transesterification, amidation

Alpha-Proton (C3)

Deprotonation to form enolate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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